BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial availability and suppliers of 2,3'-
Dichloroacetophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3'-Dichloroacetophenone

Cat. No.: B1581386

An In-depth Technical Guide to 2,3'-Dichloroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3'-Dichloroacetophenone, a key
chemical intermediate. It covers its commercial availability, physicochemical properties,
synthesis protocols, and its applications in the development of kinase inhibitors.

Introduction

2,3'-Dichloroacetophenone (CAS No: 56041-57-7) is a halogenated aromatic ketone that
serves as a valuable building block in organic synthesis.[1] Its molecular structure, featuring a
dichlorinated phenyl ring, makes it a versatile precursor for various bioactive molecules. It is
particularly noted for its use as a reagent in the synthesis of novel kinase inhibitors, highlighting
its importance in drug discovery and development.[2][3][4]

Physicochemical Properties

2,3'-Dichloroacetophenone is a solid at room temperature, appearing as a colorless to yellow
substance.[2][5][6] Its key chemical identifiers and properties are summarized below.
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Property Value Source(s)
CAS Number 56041-57-7 [21[7]
Alternate CAS 21886-56-6 [3][4][8]
Molecular Formula CsHeCIl20 [21[71[8]
Molecular Weight 189.04 g/mol [21[71[8]
IUPAC Name L@ [6]9]
dichlorophenyl)ethanone
Melting Point 125-127 °C [2]
Boiling Point 67 °C [2][10]
Density 1.293 g/cm3 [2]
Refractive Index 1.558 @ 20°C [2][5]
Form Solid [21[7]

SMILES String

CC(=0O)clccec(ClclCl

[6]7]

InChl Key

KMABBMYSEVZARZ-
UHFFFAOYSA-N

[2](6][7]

Commercial Availability and Suppliers

2,3'-Dichloroacetophenone is commercially available from a variety of suppliers, typically for

research and development purposes. Purity levels generally range from 97% to 98% or higher.

[5][9][10][11] It is offered in quantities ranging from milligrams to grams.[2][5][7][9]
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. Product Available
Supplier . CAS Number .
Name/Purity Quantities
2',3-
Sigma-Aldrich dichloroacetophenone  56041-57-7 250 mg
AldrichCPR
2|13|_
Thermo Scientific Dichloroacetophenone  56041-57-7 19,59
, 98%
2,3-
ChemicalBook ] 56041-57-7 Custom
Dichloroacetophenone
Santa Cruz 2,3-
) ] 21886-56-6 Custom
Biotechnology Dichloroacetophenone
2,3-
NINGBO INNO .
Dichloroacetophenone  56041-57-7 Custom
PHARMCHEM _
, 97% min
2', 3-
CP Lab Safety Dichloroacetophenone  56041-57-7 1lg
, min 98%

Note: Pricing and availability are subject to change. Some suppliers, like Sigma-Aldrich,
provide this compound as part of a collection for early discovery researchers and note that the
buyer assumes responsibility for confirming product identity and purity.[7]

Experimental Protocols: Synthesis Methodologies

Several methods for the synthesis of dichloroacetophenone derivatives have been
documented. While specific protocols for the 2,3'-isomer are less common in open literature
than for other isomers like 2,4'-dichloroacetophenone, general synthetic principles can be
applied. A patented method provides a specific route to the 2,3' isomer.

Method 1: Synthesis from m-Chloroacetophenone
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A method described in a patent involves using m-chloroacetophenone as a starting material.
[12] The process involves a diazotization reaction to generate an intermediate, followed by a
Sandmeyer reaction and an alpha-chlorination step to yield the final 2,3'-
dichloroacetophenone product.[12] The patent claims a total yield of over 80% with this
simple and mild synthetic pathway.[12]
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Caption: Synthesis workflow from m-Chloroacetophenone.
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Method 2: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a common method for synthesizing aromatic ketones.[1] For the
synthesis of 2,4-dichloroacetophenone, m-dichlorobenzene is reacted with an acylating agent
like acetic anhydride or acetyl chloride in the presence of a Lewis acid catalyst such as
anhydrous aluminum trichloride.[1][13] A similar principle could be adapted for the 2,3'-isomer,
though starting materials would differ.

General Protocol (adapted from 2,4-dichloroacetophenone synthesis):

Reaction Setup: Charge a reaction vessel with m-dichlorobenzene and anhydrous aluminum
trichloride.[13]

o Acylation: Slowly add acetic anhydride to the mixture under stirring, maintaining the
temperature between 45°C and 55°C.[13]

o Reaction: After the addition, heat the mixture to 90-95°C and reflux for approximately 3
hours.[13]

e Hydrolysis: Cool the reaction mixture and add it to 10% hydrochloric acid to hydrolyze.[13]

o Workup: Separate the organic layer, wash with water, and then distill the product under
reduced pressure.[13]

« Purification: The collected fraction is cooled and crystallized to obtain the final product.[13]
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Caption: General workflow for Friedel-Crafts acylation.
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Applications in Drug Discovery

2,3'-Dichloroacetophenone is a key reagent in the synthesis of heterocyclic compounds with
potential therapeutic applications. It has been specifically used in the creation of inhibitors for
key signaling pathway kinases.

Role in Kinase Inhibitor Synthesis

This compound is utilized as a reagent in the synthesis of:

e Benzothiazepinones (BTZs): These molecules act as novel non-ATP competitive inhibitors of
glycogen synthase kinase-3( (GSK-3p3).[2][3][4]

e Benzimidazolyl Pyridinones: These serve as inhibitors for the insulin-like growth factor | (IGF-
1R) kinase.[2][3][4]

The logical workflow for utilizing 2,3'-Dichloroacetophenone in this context involves its
incorporation into a more complex molecular scaffold to generate a final active pharmaceutical
ingredient (API) that can modulate the activity of these kinases.
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Caption: Role in the synthesis of kinase inhibitors.

Safety and Handling

2,3'-Dichloroacetophenone is classified as an irritant and is harmful if swallowed (Acute
Toxicity 4, Oral).[2][7]

e Hazard Codes: Xi, Xn[2]

e GHS Pictogram: GHSO07 (Exclamation Mark)[2][7]
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e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation)[2]

e Precautionary Statements: P261, P264, P270, P280, P301+P312, P304+P340,
P305+P351+P338, P405, P501[2][4][7]

Standard laboratory personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat, should be worn when handling this chemical.[4] Work should be conducted in a
well-ventilated area or a fume hood.[4] Store in a dry, sealed container at room temperature.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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